Cas no 1361711-35-4 (6-Chloro-4-(2,4-dichlorophenyl)-2-hydroxypyridine)

• Product Name: 6-Chloro-4-(2,4-dichlorophenyl)-2-hydroxypyridine
• CAS No: 1361711-35-4
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919212
• Update Time: 2025-07-22

6-Chloro-4-(2,4-dichlorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(2,4-dichlorophenyl)-2-hydroxypyridine

• Inchi： 1S/C11H6Cl3NO/c12-7-1-2-8(9(13)5-7)6-3-10(14)15-11(16)4-6/h1-5H,(H,15,16)
• InChI Key： TYDALKPICJPLTF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(NC(=C1)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 6-Chloro-4-(2,4-dichlorophenyl)-2-hydroxypyridine

Introduction to 6-Chloro-4-(2,4-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361711-35-4)

6-Chloro-4-(2,4-dichlorophenyl)-2-hydroxypyridine, a compound with the chemical formula C₉H₅Cl₃NO, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple chlorine atoms and a hydroxyl group on a pyridine backbone makes it an intriguing candidate for further investigation.

The compound's molecular structure, characterized by a 6-chloro substituent and a 4-(2,4-dichlorophenyl) moiety, contributes to its reactivity and interaction with biological targets. Such structural features are often exploited in the design of bioactive molecules, particularly in the development of novel therapeutic agents. The 2-hydroxypyridine core is a well-known pharmacophore that has been extensively studied for its role in various biological processes.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug discovery. Pyridine-based compounds are frequently incorporated into drug molecules due to their ability to modulate enzyme activity and receptor binding. In particular, the 6-chloro-4-(2,4-dichlorophenyl)-2-hydroxypyridine structure has shown promise in preliminary studies as a scaffold for developing new treatments for various diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The chlorine atoms and hydroxyl group provide multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility makes it an attractive candidate for further exploration in synthetic chemistry.

Current research in the field of pyridine derivatives has been focusing on their role in modulating inflammatory pathways and cancer-related signaling cascades. The 6-chloro-4-(2,4-dichlorophenyl)-2-hydroxypyridine molecule has been investigated for its potential to interact with key enzymes involved in these pathways. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes such as COX-2 and NF-κB, which are implicated in inflammation and cancer progression.

The structural features of this compound also make it a candidate for development as an antimicrobial agent. The presence of multiple chlorine atoms can enhance its ability to disrupt bacterial cell membranes, leading to increased efficacy against resistant strains. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, further contributing to its binding affinity to biological targets.

In conclusion, 6-Chloro-4-(2,4-dichlorophenyl)-2-hydroxypyridine (CAS No. 1361711-35-4) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural characteristics and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications for pyridine derivatives, this compound is likely to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.